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Compound of Interest

Compound Name: 1-Nitro-2-naphthoic acid

Cat. No.: B186672

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization
of 1-Nitro-2-naphthoic acid, a valuable building block in medicinal chemistry and materials
science. This document outlines a proposed synthetic pathway, detailed experimental protocols
for characterization, and predicted spectroscopic data to aid in the identification and quality
control of this compound.

Core Data Summary

A summary of the key physical and chemical properties of 1-Nitro-2-naphthoic acid is
presented in the table below for quick reference.
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Property Value

Molecular Formula C11H7NO4[1]

Molecular Weight 217.18 g/mol [1]

CAS Number 103987-83-3[1]

Melting Point 246 °C

Appearance Pale yellow solid (Predicted)

Soluble in organic solvents like DMSO, DMF,
Solubility and hot ethanol; sparingly soluble in water
(Predicted)

Proposed Synthesis of 1-Nitro-2-naphthoic Acid

The synthesis of 1-Nitro-2-naphthoic acid can be achieved through the electrophilic nitration
of 2-naphthoic acid. The regioselectivity of this reaction is guided by the electronic properties of
the naphthalene ring system and the directing effect of the carboxylic acid substituent. While
the carboxylic acid group is a deactivating, meta-directing group in benzene chemistry, the
substitution pattern in naphthalene is more complex. Electrophilic attack on naphthalene
preferentially occurs at the C1 (alpha) position, as the corresponding carbocation intermediate
is better stabilized by resonance.[2] Therefore, the nitration of 2-naphthoic acid is expected to

yield 1-Nitro-2-naphthoic acid as the major product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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